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Compound of Interest

Compound Name: Indene oxide

Cat. No.: B1585399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indene oxide (CAS RN: 768-22-9), with the IUPAC name 6,6a-dihydro-1aH-indeno[1,2-

b]oxirene, is a versatile bicyclic epoxide derived from indene.[1][2] Its unique structure,

consisting of a fused benzene and cyclopentene ring with an epoxide group, makes it a

valuable intermediate in organic synthesis.[1] This guide provides a comprehensive overview of

the physical properties of indene oxide, intended to support research, development, and

application in pharmaceuticals and material science.

Core Physical Properties
The physical characteristics of indene oxide are crucial for its handling, storage, and

application in various chemical reactions. A summary of its key physical properties is presented

in Table 1.

Data Presentation
Table 1: Summary of Physical Properties of Indene Oxide
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Property Value Source(s)

Molecular Formula C₉H₈O [3][4][5]

Molecular Weight 132.16 g/mol [3][4][5]

CAS Registry Number 768-22-9 [3]

Appearance Colorless to pale yellow liquid [1]

Melting Point 24.5 °C [3]

Boiling Point 226.9 °C at 760 mmHg [3]

Density 1.22 g/cm³ [3]

Refractive Index 1.62 [3]

Solubility
Insoluble in water, soluble in

organic solvents.

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of indene
oxide are not extensively detailed in publicly available literature, the following are general, well-

established methodologies for characterizing similar organic compounds.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure substance, the melting point is a sharp, well-defined temperature.

Apparatus: Melting point apparatus, capillary tubes, thermometer.

Procedure:

A small, finely powdered sample of the solid is packed into a thin-walled capillary tube,

sealed at one end.[4][6][7]

The capillary tube is placed in a heating block of a melting point apparatus, adjacent to a

calibrated thermometer.[4][6]
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The sample is heated at a steady, slow rate.[4][8]

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting point range.[8]

Boiling Point Determination (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

Procedure:

The liquid is placed in a distillation flask with a few boiling chips.[9]

The flask is heated, and the liquid is brought to a boil.

The thermometer is positioned so that the top of the bulb is level with the side arm of the

distillation flask to accurately measure the temperature of the vapor.[9]

The temperature at which the vapor temperature remains constant during distillation is

recorded as the boiling point.[9]

Density Measurement (Pycnometer Method)
Density is the mass of a substance per unit volume.

Apparatus: Pycnometer (a flask with a specific, accurately known volume), analytical

balance.

Procedure:

The empty pycnometer is weighed.

The pycnometer is filled with the liquid, and any excess is removed.

The filled pycnometer is weighed.
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The density is calculated by dividing the mass of the liquid (weight of filled pycnometer

minus weight of empty pycnometer) by the known volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometer)
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

Apparatus: Abbe refractometer, light source.

Procedure:

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the light source is adjusted.

The refractometer is adjusted until the dividing line between the light and dark fields is

sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.

Visualization of Characterization Workflow
The following diagram illustrates a general workflow for the physical and chemical

characterization of a newly synthesized or purified chemical compound like indene oxide.
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Synthesis & Purification
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Caption: General workflow for the characterization of a chemical compound.

Conclusion
This technical guide provides a consolidated resource on the key physical properties of indene
oxide, essential for its application in research and development. While specific, detailed

experimental protocols for this compound are not readily available, the generalized methods

presented here offer a solid foundation for its characterization. The provided data and

methodologies are intended to facilitate the safe and effective use of indene oxide in the

synthesis of novel molecules for pharmaceutical and materials science applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Indene oxide | 768-22-9 [smolecule.com]

2. guidechem.com [guidechem.com]

3. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

4. westlab.com [westlab.com]

5. benchchem.com [benchchem.com]

6. cdn.juniata.edu [cdn.juniata.edu]

7. chem.libretexts.org [chem.libretexts.org]

8. chem.ucalgary.ca [chem.ucalgary.ca]

9. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Indene Oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585399#what-are-the-physical-properties-of-indene-
oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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